Cas no 1009735-22-1 (Methyl 2,6-Dibromopyridine-3-carboxylate)

• Product Name: Methyl 2,6-Dibromopyridine-3-carboxylate
• CAS No: 1009735-22-1
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• MDL: MFCD14698025
• CID: 1088761
• PubChem ID: 46311117
• Update Time: 2025-10-30

Methyl 2,6-Dibromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dibromonicotinate
• Methy 2,6-dibromopyridine-3-carboxylate
• methyl 2,6-dibromopyridine-3-carboxylate
• MFCD14698025
• DTXSID10673209
• 3-Pyridinecarboxylic acid, 2,6-dibromo-, methyl ester
• 1009735-22-1
• CS-0080810
• SCHEMBL22658874
• Methyl2,6-dibromonicotinate
• E90960
• BS-19074
• Methyl 2,6-Dibromopyridine-3-carboxylate

• MDL： MFCD14698025
• Inchi： 1S/C7H5Br2NO2/c1-12-7(11)4-2-3-5(8)10-6(4)9/h2-3H,1H3
• InChI Key： RJHKFKXWRPVKRD-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC=C(N=1)Br

Computed Properties

• Exact Mass: 294.86665g/mol
• Monoisotopic Mass: 292.86870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 327.0±37.0 °C at 760 mmHg
• Flash Point: 151.6±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2,6-Dibromopyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2,6-Dibromopyridine-3-carboxylate

Comprehensive Overview of Methyl 2,6-Dibromopyridine-3-carboxylate (CAS No. 1009735-22-1)

Methyl 2,6-Dibromopyridine-3-carboxylate (CAS No. 1009735-22-1) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyridine derivative serves as a critical intermediate in synthesizing complex molecules, particularly in drug discovery and material science. Its unique molecular structure, featuring a carboxylate ester and two bromine atoms at strategic positions, enables versatile reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

Recent trends highlight growing interest in Methyl 2,6-Dibromopyridine-3-carboxylate due to its role in developing kinase inhibitors and anticancer agents. Researchers frequently search for "pyridine-based building blocks" or "brominated aromatic esters" to design novel bioactive compounds. The compound’s CAS No. 1009735-22-1 is often queried alongside terms like "structure-activity relationship (SAR)" and "small-molecule synthesis," reflecting its importance in medicinal chemistry.

From a synthetic perspective, Methyl 2,6-Dibromopyridine-3-carboxylate offers exceptional selectivity in palladium-catalyzed reactions. Its electron-deficient pyridine ring facilitates regioselective functionalization, making it ideal for constructing multi-substituted heteroarenes. Laboratories prioritize this compound for projects involving "high-throughput screening" or "fragment-based drug design," aligning with industry demands for rapid lead optimization.

Environmental and regulatory considerations also drive interest in CAS No. 1009735-22-1. As sustainability gains traction, researchers explore greener protocols for modifying bromopyridine derivatives, such as photocatalytic bromination or solvent-free esterification. Queries like "eco-friendly bromination methods" or "pyridine carboxylate stability" underscore this shift toward sustainable chemistry.

In material science, Methyl 2,6-Dibromopyridine-3-carboxylate contributes to designing organic electronic materials, including OLEDs and conductive polymers. Its rigid aromatic core and halogen substituents enhance intermolecular interactions, a feature often searched alongside "π-conjugated systems" or "charge-transfer complexes."

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. Suppliers emphasizing "certified reference standards" or "batch-to-batch consistency" for CAS No. 1009735-22-1 cater to quality-conscious buyers in academia and industry.

Future applications of Methyl 2,6-Dibromopyridine-3-carboxylate may expand into bioconjugation and proteolysis-targeting chimeras (PROTACs), areas gaining traction in targeted therapeutics. Searches for "click chemistry compatible pyridines" or "bifunctional linkers" hint at emerging opportunities for this versatile intermediate.